Cas no 2172356-61-3 (2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol
• CAS No: 2172356-61-3
• MF: C₈H₁₂OS₂
• MW: 188.310279846191
• CID: 5760715
• PubChem ID: 165960833
• Update Time: 2025-06-15

2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2172356-61-3
• EN300-1290643
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethane-1-thiol
• 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol

• Inchi： 1S/C8H12OS2/c1-7-2-3-9-8(7)6-11-5-4-10/h2-3,10H,4-6H2,1H3
• InChI Key： MDNQEEKKTNBUPD-UHFFFAOYSA-N
• SMILES： S(CCS)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 188.03295735g/mol
• Monoisotopic Mass: 188.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.4Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol

Recent Advances in the Study of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol (CAS: 2172356-61-3)

In recent years, the compound 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol (CAS: 2172356-61-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing heterocyclic compound exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, agrochemicals, and material science. The presence of both thiol and furan moieties in its structure contributes to its reactivity and potential biological activity, which has spurred extensive investigations into its synthesis, characterization, and applications.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol derivatives. The researchers employed a multi-step synthetic route to obtain the target compound with high purity and yield. The study highlighted the compound's ability to act as a potent inhibitor of certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, the compound demonstrated favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability.

Another significant advancement comes from a collaborative research effort between academic and industrial laboratories, which investigated the role of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol in modulating oxidative stress responses. The study, published in *Free Radical Biology and Medicine*, revealed that the compound exhibits strong antioxidant properties by scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes. These findings open new avenues for its application in the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions.

In addition to its therapeutic potential, recent research has also explored the use of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol in agrochemical applications. A study in *Pest Management Science* demonstrated its efficacy as a novel pesticide, showing selective toxicity against certain agricultural pests while exhibiting minimal effects on non-target organisms. This environmentally friendly profile positions the compound as a sustainable alternative to conventional pesticides, addressing growing concerns about ecological impact and pesticide resistance.

Despite these promising developments, challenges remain in the large-scale production and formulation of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol. Current synthesis methods, while effective, often involve complex and costly procedures. Recent efforts have focused on optimizing synthetic pathways to improve yield and reduce production costs. For instance, a study in *Organic Process Research & Development* reported a streamlined synthetic approach using catalytic methods, which significantly enhanced the scalability of the process.

Looking ahead, the future of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethane-1-thiol research appears bright, with ongoing studies exploring its potential in diverse fields. Its unique chemical structure and multifaceted biological activities make it a versatile molecule with wide-ranging applications. Continued research efforts will likely uncover additional therapeutic and industrial uses, further solidifying its importance in chemical biology and pharmaceutical sciences.